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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the key physical properties of 3-Methyl-2-
butenal (also known as prenal or 3-methylcrotonaldehyde), a valuable compound in various

chemical syntheses. This document consolidates essential data into a clear, tabular format for

easy reference and comparison. Furthermore, it outlines the standard experimental

methodologies employed to determine these properties, offering a foundational understanding

for laboratory practice and quality control.

Introduction
3-Methyl-2-butenal (CAS No: 107-86-8) is an alpha,beta-unsaturated aldehyde with the

chemical formula C5H8O.[1] It is a colorless to faint yellowish liquid with a characteristic

pungent, almond-like odor.[1][2][3] Its utility as a precursor in the synthesis of various organic

compounds, including pharmaceuticals and fragrances, necessitates a thorough understanding

of its physical characteristics. Accurate knowledge of properties such as boiling point, density,

and solubility is critical for process design, safety assessments, and the development of new

applications.
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The physical properties of 3-Methyl-2-butenal have been determined by various analytical

methods. The following table summarizes the key quantitative data available for this

compound.
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Property Value Units
Notes and
References

Molecular Weight 84.12 g/mol [1][4]

Appearance
Colorless to light

yellow liquid
- [1][5]

Odor
Pungent, almond-like,

fruity, nutty, sweet
- [1][4][6]

Density 0.878 g/mL at 20 °C[4][6]

0.872 g/mL at 25 °C[4][6]

Boiling Point 133 - 135 °C at 760 mmHg[4][6][7]

136 °C [2][8]

134 °C [1]

Melting Point -20 °C [1][6][8]

Flash Point 33 °C Closed cup[9][10]

37 °C [1][2][5]

Refractive Index 1.462 - at 20 °C, nD[4][6]

1.4613 - [8]

1.4590-1.4650 - at 20 °C[11]

Solubility in Water 110 g/L at 20 °C[2][5][8]

Slightly soluble - [1][7]

Vapor Pressure 7 mmHg at 20 °C[4][6]

7.5 hPa at 20 °C[2]

9 hPa at 20 °C[10]

Autoignition

Temperature
145 °C at 1,013 hPa[1][10]
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LogP (Octanol/Water

Partition Coefficient)
0.53 - at 25 °C[1][10]

Experimental Protocols for Determination of
Physical Properties
The accurate determination of the physical properties listed above relies on standardized

experimental protocols. These methods ensure reproducibility and comparability of data across

different laboratories. Below are detailed summaries of the methodologies for key physical

property measurements.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For 3-Methyl-2-butenal, this is a critical parameter for

distillation and purification processes.

Methodology: A common method for determining the boiling point of chemical substances is

outlined in OECD Guideline 103 and ASTM D1120.[5][12][13][14][15][16][17][18]

Principle: The liquid is heated, and the temperature at which the liquid and vapor phases are

in equilibrium at a given external pressure is recorded.

Apparatus: A typical setup includes a reaction flask, a condenser, a heating mantle, and a

calibrated temperature measurement device (thermometer or thermocouple).

Procedure:

The liquid is placed in the flask with boiling chips to ensure smooth boiling.

The apparatus is assembled, and cooling water is circulated through the condenser.

The liquid is heated gradually.

The temperature is recorded when a steady reflux is observed, and the temperature of the

vapor remains constant.
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The observed boiling point is corrected to standard atmospheric pressure (101.325 kPa).

Density Measurement
Density is a fundamental physical property that relates the mass of a substance to the volume it

occupies.

Methodology: The density of liquids like 3-Methyl-2-butenal can be accurately determined

using a digital density meter, following a procedure such as ASTM D4052.[2][19][20][21][22]

Principle: This method is based on the measurement of the change in the oscillation

frequency of a U-shaped tube when it is filled with the sample liquid. This frequency change

is directly related to the density of the liquid.

Apparatus: A digital density meter with a thermostatically controlled measuring cell.

Procedure:

The instrument is calibrated using two standards of known density, typically dry air and

pure water.

The sample is introduced into the U-tube, ensuring no air bubbles are present.

The instrument measures the oscillation period of the filled tube and calculates the density

based on the calibration.

The measurement is performed at a controlled temperature, as density is temperature-

dependent.

Refractive Index Measurement
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a valuable property for identifying and assessing the purity of a compound.

Methodology: The refractive index is typically measured using a refractometer, with ASTM

D1218 being a relevant standard method.[6][23][24][25]
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Principle: This method measures the critical angle of refraction of light as it passes from a

prism of known refractive index to the liquid sample.

Apparatus: An Abbe refractometer or a digital refractometer.

Procedure:

A small drop of the liquid is placed on the prism of the refractometer.

The prism is closed, and the instrument is adjusted until the dividing line between the light

and dark fields is sharp and centered in the crosshairs of the eyepiece (for an Abbe

refractometer). Digital instruments perform this automatically.

The refractive index is read directly from the instrument's scale or digital display.

The measurement is temperature-controlled, typically at 20°C, using a circulating water

bath.

Flash Point Determination
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. It is a critical safety parameter for handling and storage.

Methodology: The Pensky-Martens closed-cup method, described in ASTM D93, is a widely

used standard for determining the flash point of flammable liquids.[1][3][4][8][9]

Principle: The sample is heated in a closed cup at a controlled rate while being stirred. An

ignition source is periodically introduced into the vapor space above the liquid. The flash

point is the lowest temperature at which the application of the ignition source causes the

vapors to ignite.

Apparatus: A Pensky-Martens closed-cup tester, which includes a test cup, a lid with a

shutter mechanism for introducing the ignition source, a stirrer, and a heating source.

Procedure:

The test cup is filled with the sample to a specified level.
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The lid is secured, and the sample is heated at a constant rate.

The stirrer is operated at a specified speed.

At regular temperature intervals, the ignition source is dipped into the cup through the

shutter opening.

The temperature at which a distinct flash is observed is recorded as the flash point.

Water Solubility Determination
Water solubility is a key parameter for understanding the environmental fate and behavior of a

chemical, as well as for its formulation in aqueous systems.

Methodology:OECD Guideline 105 provides standard methods for determining the water

solubility of chemicals.[10][26][27] The flask method is suitable for substances with solubilities

above 10 mg/L.

Principle: A sufficient amount of the substance is agitated in water for a prolonged period to

reach saturation. The concentration of the substance in the aqueous solution is then

determined analytically.

Apparatus: A constant temperature bath with a shaker, flasks, and an appropriate analytical

instrument (e.g., GC, HPLC) for concentration measurement.

Procedure:

An excess amount of the substance is added to a flask containing pure water.

The flask is sealed and agitated in a constant temperature bath until equilibrium is reached

(typically 24-48 hours).

The solution is allowed to stand to let undissolved material settle.

A sample of the clear aqueous phase is carefully withdrawn and analyzed to determine the

concentration of the dissolved substance.

Visualization of Experimental Workflow
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The following diagram illustrates a logical workflow for the characterization of the key physical

properties of a liquid chemical like 3-Methyl-2-butenal.

Workflow for Physical Property Determination

Sample Preparation

Primary Physical Properties Safety & Environmental Properties

Data Analysis & Reporting

Obtain Pure 3-Methyl-2-butenal Sample

Boiling Point Determination
(e.g., OECD 103)

Distribute for Testing

Density Measurement
(e.g., ASTM D4052)

Distribute for Testing

Refractive Index Measurement
(e.g., ASTM D1218)

Distribute for Testing

Flash Point Determination
(e.g., ASTM D93)

Distribute for Testing

Water Solubility
(e.g., OECD 105)

Distribute for Testing

Data Analysis and Correction

Collect Raw Data Collect Raw Data Collect Raw Data Collect Raw Data Collect Raw Data

Technical Data Sheet Generation

Compile Final Properties

Click to download full resolution via product page

Caption: Workflow for determining key physical properties of 3-Methyl-2-butenal.

Conclusion
This guide has presented a consolidated summary of the essential physical properties of 3-
Methyl-2-butenal, a compound of significant interest in chemical research and development.

The provided data, presented in a clear tabular format, and the detailed descriptions of

standard experimental protocols, offer a valuable resource for scientists and professionals.
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Adherence to these standardized methods is crucial for ensuring the quality, safety, and

consistency of results in the laboratory and in industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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